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Compound of Interest

Compound Name:
Methyl 4,4-

difluorocyclohexanecarboxylate

CAS No.: 882855-71-2

Cat. No.: B1368299

Get Quote

In the landscape of medicinal chemistry and materials science, the strategic incorporation of

fluorine atoms into organic scaffolds is a proven method for modulating molecular properties.

The gem-difluoro motif, particularly on a cyclohexane ring, is of significant interest as it imparts

a unique combination of steric and electronic effects. Methyl 4,4-
difluorocyclohexanecarboxylate is a key building block that provides this valuable moiety.

The difluoro group can enhance metabolic stability by blocking potential sites of oxidation, alter

lipophilicity (logP) to improve cell permeability, and influence the conformational preferences of

the cyclohexane ring, thereby affecting binding affinity to biological targets.[1][2] This guide

offers an in-depth exploration of the core physical properties of Methyl 4,4-
difluorocyclohexanecarboxylate, providing researchers, scientists, and drug development

professionals with the technical data and procedural knowledge essential for its effective

application.

Section 1: Chemical Identity and Structural Insights
A precise understanding of a compound's identity is the foundation of all subsequent research.

Methyl 4,4-difluorocyclohexanecarboxylate is a colorless to pale yellow liquid at room
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temperature, soluble in common organic solvents.[3][4]

IUPAC Name: Methyl 4,4-difluorocyclohexane-1-carboxylate

Synonyms: 4,4-Difluoro-cyclohexanecarboxylic acid methyl ester, Methyl 4,4-

difluorocyclohexylcarboxylate[4]

Molecular Formula: C₈H₁₂F₂O₂[1][3]

Molecular Weight: 178.18 g/mol [1][2][3]

Primary CAS Number: 121629-14-9[1][2][3]

Note: The CAS number 882855-71-2 is also frequently associated with this compound in

various chemical databases and appears to refer to the same substance.[5] For clarity and

consistency, this guide will primarily reference CAS 121629-14-9.

The structure is characterized by a cyclohexane ring with two fluorine atoms geminally

substituted at the 4-position and a methyl ester group at the 1-position. The powerful electron-

withdrawing nature of the fluorine atoms significantly influences the molecule's electronic

distribution and polarity, while the ester group provides a reactive handle for further synthetic

transformations.

Section 2: Physicochemical Properties
The physical properties of a compound dictate its behavior in both reactive and biological

systems. The data below has been consolidated from multiple sources. Minor variations in

reported values can arise from different experimental conditions or prediction algorithms.
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Property Value Source(s)

Appearance Colorless to pale yellow liquid [3][4]

Boiling Point 181.8 - 182 °C at 760 mmHg [1][3][5][6]

195.3 °C

Density 1.13 g/cm³ [1][3]

Refractive Index (n₂₀/D) 1.412 [5]

Flash Point 62.4 °C [1][3]

LogP (Octanol/Water) 1.98 [1]

1.32 [5]

Hydrogen Bond Donors 0 [1]

Hydrogen Bond Acceptors 2 [1]

Solubility
Soluble in common organic

solvents
[1][4]

Discussion of Properties:

Boiling Point: The relatively high boiling point is consistent with its molecular weight and

polarity. This property is critical for purification via distillation, allowing for separation from

lower-boiling starting materials or solvents.

LogP: The partition coefficient (LogP) is a measure of lipophilicity. The reported values

indicate that the compound is moderately lipophilic. This is a key parameter in drug design,

as it affects absorption, distribution, metabolism, and excretion (ADME) properties. The

discrepancy in LogP values likely stems from the use of different computational prediction

models, highlighting the importance of experimental validation for critical projects.

Refractive Index: This is a unique physical constant for a pure compound, useful for rapid

identity and purity checks.

Section 3: Synthesis and Purification
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Methyl 4,4-difluorocyclohexanecarboxylate is most commonly synthesized via the Fischer

esterification of its corresponding carboxylic acid precursor. This is a classic, acid-catalyzed

equilibrium reaction.

4,4-Difluorocyclohexane-
carboxylic Acid

Fischer Esterification
(Reflux)

Methanol (Excess)
+ H₂SO₄ (catalyst)

Methyl 4,4-difluoro-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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